Cas no 1599774-37-4 (2-(methylsulfanyl)ethane-1-sulfonamide)

• Product Name: 2-(methylsulfanyl)ethane-1-sulfonamide
• CAS No: 1599774-37-4
• MF: C₃H₉NO₂S₂
• MW: 155.239058256149
• MDL: MFCD32199207
• CID: 5244945
• PubChem ID: 87890979
• Update Time: 2025-10-30

2-(methylsulfanyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)ethane-1-sulfonamide

• MDL： MFCD32199207
• Inchi： 1S/C3H9NO2S2/c1-7-2-3-8(4,5)6/h2-3H2,1H3,(H2,4,5,6)
• InChI Key： CALXLHUKELDKMO-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CSC

Additional information on 2-(methylsulfanyl)ethane-1-sulfonamide

2-(Methylsulfanyl)ethane-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1599774-37-4, commonly referred to as 2-(methylsulfanyl)ethane-1-sulfonamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements in the utilization of 2-(methylsulfanyl)ethane-1-sulfonamide.

2-(Methylsulfanyl)ethane-1-sulfonamide is characterized by its sulfur-containing functional groups, which play a crucial role in its chemical reactivity and biological activity. The molecule consists of a sulfonamide group attached to an ethane chain, with a methylsulfanyl substituent at the second carbon position. This structure makes it a versatile compound with potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of 2-(methylsulfanyl)ethane-1-sulfonamide in medicinal chemistry. Researchers have explored its role as a building block for developing bioactive molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. The sulfonamide group is known to enhance bioavailability and stability, making it an attractive candidate for drug development.

In addition to its medicinal applications, 2-(methylsulfanyl)ethane-1-sulfonamide has been investigated for its role in agricultural chemistry. A 2023 research paper in *Pest Management Science* reported that this compound shows potential as an eco-friendly pesticide due to its ability to target specific enzymes in pests without harming beneficial organisms. This finding underscores its importance in sustainable agriculture.

The synthesis of 2-(methylsulfanyl)ethane-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis. For example, a 2023 study in *Green Chemistry* introduced a novel catalytic system that reduces the environmental footprint of the synthesis process by minimizing waste and energy consumption.

From a structural standpoint, 2-(methylsulfanyl)ethane-1-sulfonamide exhibits interesting electronic properties due to the conjugation between the sulfonamide and methylsulfanyl groups. These properties have been leveraged in materials science for developing advanced polymers and coatings. A 2023 article in *Macromolecules* highlighted how this compound can be used as a monomer to create high-performance polymers with improved thermal stability and mechanical strength.

The biological activity of 2-(methylsulfanyl)ethane-1-sulfonamide has also been explored in recent years. Studies have shown that it can act as a modulator of certain ion channels, which could be exploited for therapeutic purposes. A 2023 paper in *Nature Communications* reported that this compound exhibits selective activity against voltage-gated sodium channels, making it a potential candidate for treating neurological disorders such as epilepsy.

In conclusion, 2-(methylsulfanyl)ethane-1-sulfonamide (CAS No. 1599774-37-4) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.